Cas no 30098-17-0 (Benzenepentanoic acid, 2,5-dimethyl-)
30098-17-0 structure
Product Name:Benzenepentanoic acid, 2,5-dimethyl-
CAS No:30098-17-0
MF:C13H18O2
MW:206.280824184418
CID:1441616
PubChem ID:11390129
Update Time:2025-04-20
Benzenepentanoic acid, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanoic acid, 2,5-dimethyl-
- 5-(2,5-dimethylphenyl)pentanoic Acid
- 30098-17-0
- SCHEMBL6207760
- SY364880
-
- Inchi: 1S/C13H18O2/c1-10-7-8-11(2)12(9-10)5-3-4-6-13(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
- InChI Key: LEHJMQZFHCYCCQ-UHFFFAOYSA-N
- SMILES: OC(CCCCC1C=C(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzenepentanoic acid, 2,5-dimethyl- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
30098-17-0 (Benzenepentanoic acid, 2,5-dimethyl-) Related Products
- 501-52-0(3-Phenylpropionic acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 40228-90-8(7-Phenylheptanoic acid)
- 1505-50-6(3-(4-Methylphenyl)propanoic Acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 26547-51-3(8-Phenyloctanoic acid)
- 22084-89-5(3-(2-methylphenyl)propanoic acid)
- 1811-85-4(3-(2,4-Dimethylphenyl)propionic Acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk